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Compound of Interest

Compound Name: BRL-15572

Cat. No.: B1662937

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of BRL-
15572 in dimethyl sulfoxide (DMSO). BRL-15572 is a selective antagonist of the serotonin 5-
HT1D receptor and is a valuable tool in neuroscience and pharmacology research.[1][2]
Adherence to this protocol will ensure the accurate and consistent preparation of BRL-15572

for in vitro and in vivo studies.

Chemical Properties and Solubility

A thorough understanding of the physicochemical properties of BRL-15572 is crucial for
accurate stock solution preparation. The relevant data is summarized in the table below.
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Property Value Source

4-(3-chlorophenyl)-a-
diphenymethyl)-1-

Chemical Name (_ P y ¥ [1]
piperazineethanol,

dihydrochloride

CAS Number 193611-72-2 [1][2]
Molecular Formula C25H27CIN20 - 2HCI [1]
Molecular Weight 479.9 g/mol [1]
Solubility in DMSO 30 mg/mL to 96 mg/mL [1][3]
Appearance Solid powder [2]

Note: The dihydrochloride salt of BRL-15572 is commonly used. Ensure you are using the
correct molecular weight for your calculations based on the form of the compound provided by
your supplier.

Experimental Protocol: Preparation of a 10 mM BRL-
15572 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of BRL-15572 in DMSO.
This concentration is a common starting point for serial dilutions for various experimental
assays.

Materials:

BRL-15572 dihydrochloride powder

Anhydrous or molecular sieve-dried dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer
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o Pipettors and sterile, disposable pipette tips
Procedure:
o Determine the required mass of BRL-15572:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
= Mass (mg) = 0.010 mol/L x 0.001 L x 479.9 g/mol x 1000 mg/g = 4.799 mg
e Weigh the BRL-15572 powder:
o Using a calibrated analytical balance, carefully weigh out 4.799 mg of BRL-15572 powder.

o For ease of handling and to minimize waste, it is often practical to prepare a larger
volume. For example, to prepare 5 mL, weigh out 23.995 mg.

¢ Dissolve in DMSO:

o Transfer the weighed BRL-15572 powder into a suitable container (e.g., a 1.5 mL
microcentrifuge tube or a small amber glass vial).

o Add the desired volume of DMSO (e.g., 1 mL for 4.799 mg).

o Itis recommended to use fresh, anhydrous DMSO as moisture can reduce the solubility of
the compound.[3]

e Ensure complete dissolution:
o Cap the tube or vial securely.

o Vortex the solution vigorously until the BRL-15572 powder is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution
to ensure there are no undissolved particles.

e Storage:
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o Store the stock solution at -20°C for long-term storage (up to 3 years as a powder) or at
4°C for short-term use.

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes.

o Protect the solution from light by using amber-colored vials or by wrapping clear vials in
aluminum foil.

Workflow for BRL-15572 Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of the BRL-15572 stock
solution.

Click to download full resolution via product page
Caption: Workflow for preparing BRL-15572 stock solution in DMSO.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling BRL-15572 and DMSO.

o Work in a well-ventilated area or a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for BRL-15572 for comprehensive safety and handling
information.
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By following this detailed protocol, researchers can confidently prepare accurate and reliable
stock solutions of BRL-15572 for their experimental needs, ensuring the reproducibility and
validity of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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